Cas no 960535-44-8 (6-Bromo-2-chlorothiazolo[4,5-b]pyridine)

• Product Name: 6-Bromo-2-chlorothiazolo[4,5-b]pyridine
• CAS No: 960535-44-8
• MF: C₆H₂BrClN₂S
• MW: 249.515477657318
• MDL: MFCD20925078
• CID: 4827421
• Update Time: 2026-02-27

6-Bromo-2-chlorothiazolo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-chlorothiazolo[4,5-b]pyridine
• thiazolo[4,5-b]pyridine,6-bromo-2-chloro-
• Thiazolo[4,5-b]pyridine, 6-bromo-2-chloro-
• 6-bromo-2-chloro-[1,3]thiazolo[4,5-b]pyridine
• 6-Bromo-2-chlorothiazolo[4,5-b]pyridine

• MDL： MFCD20925078
• Inchi： 1S/C6H2BrClN2S/c7-3-1-4-5(9-2-3)10-6(8)11-4/h1-2H
• InChI Key： QKBMJZODSYDEFC-UHFFFAOYSA-N
• SMILES： BrC1C=NC2=C(C=1)SC(=N2)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 160
• XLogP3: 3.3
• Topological Polar Surface Area: 54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 6-Bromo-2-chlorothiazolo[4,5-b]pyridine

Recent Advances in the Study of 6-Bromo-2-chlorothiazolo[4,5-b]pyridine (CAS: 960535-44-8): A Promising Scaffold in Medicinal Chemistry

The compound 6-Bromo-2-chlorothiazolo[4,5-b]pyridine (CAS: 960535-44-8) has recently emerged as a key scaffold in medicinal chemistry, particularly in the development of novel therapeutic agents targeting various diseases. This heterocyclic compound, characterized by its unique thiazolopyridine core, has attracted significant attention due to its versatile pharmacological properties and potential applications in drug discovery. Recent studies have highlighted its role as a privileged structure for designing kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds, making it a focal point in contemporary research.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 6-Bromo-2-chlorothiazolo[4,5-b]pyridine derivatives as potent inhibitors of cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The researchers utilized structure-activity relationship (SAR) analysis to optimize the scaffold, resulting in compounds with nanomolar inhibitory activity against CDK4/6. These findings underscore the potential of this scaffold in developing next-generation anticancer drugs, particularly for breast cancer and glioblastoma.

In addition to its anticancer applications, recent research has explored the antimicrobial potential of 6-Bromo-2-chlorothiazolo[4,5-b]pyridine. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Pseudomonas aeruginosa. The mechanism of action was attributed to the disruption of bacterial cell wall synthesis, suggesting a novel approach to addressing antibiotic resistance.

The synthetic accessibility of 6-Bromo-2-chlorothiazolo[4,5-b]pyridine has also been a subject of recent investigations. A 2023 paper in Organic Process Research & Development detailed an optimized, scalable synthesis route for this compound, achieving high yields (>85%) and excellent purity (>99%). This advancement is particularly significant for industrial-scale production, facilitating its incorporation into drug development pipelines.

Despite these promising developments, challenges remain in the clinical translation of 6-Bromo-2-chlorothiazolo[4,5-b]pyridine-based therapeutics. Pharmacokinetic studies indicate that certain derivatives exhibit limited oral bioavailability, necessitating further structural modifications. Ongoing research is focused on improving drug-like properties while maintaining the scaffold's pharmacological efficacy, with several candidates currently in preclinical evaluation.

In conclusion, 6-Bromo-2-chlorothiazolo[4,5-b]pyridine (CAS: 960535-44-8) represents a highly versatile scaffold with significant potential across multiple therapeutic areas. Recent studies have expanded our understanding of its applications in oncology, infectious diseases, and beyond, while also addressing synthetic and pharmacological challenges. As research progresses, this compound is poised to play an increasingly important role in the development of innovative medicines.